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Introduction

GalNac-L96 is a triantennary N-acetylgalactosamine (GalNAc) conjugate designed for the
targeted delivery of therapeutic oligonucleotides, such as small interfering RNAs (siRNAs) and
antisense oligonucleotides (ASOs), to hepatocytes. This targeting is achieved through the high-
affinity interaction between the GalNAc ligand and the asialoglycoprotein receptor (ASGPR),
which is highly and specifically expressed on the surface of liver cells. This receptor-mediated
endocytosis mechanism allows for efficient intracellular delivery of the oligonucleotide payload,
leading to potent and durable gene silencing in the liver.[1][2][3][4][5][6][71[8][9] These
application notes provide detailed protocols for in vivo experimental design using GalNac-L96
conjugated oligonucleotides in murine models.

Mechanism of Action: ASGPR-Mediated
Endocytosis

GalNac-L96 conjugated oligonucleotides are administered systemically, typically via
subcutaneous injection. The GalNAc ligand rapidly binds to the ASGPR on hepatocytes,
triggering clathrin-mediated endocytosis.[4] Inside the cell, the conjugate traffics through the
endosomal pathway. The acidic environment of the late endosome facilitates the release of the
oligonucleotide from the receptor, and the ASGPR is recycled back to the cell surface.[4] The
oligonucleotide is then released into the cytoplasm where it can engage with the RNA-induced

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15552298?utm_src=pdf-interest
https://www.benchchem.com/product/b15552298?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11162796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6731179/
https://pubs.acs.org/doi/10.1021/acsomega.1c01755
https://pmc.ncbi.nlm.nih.gov/articles/PMC5994659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7403466/
https://www.creative-biolabs.com/gene-therapy/galnac-conjugated-aso-development.htm
https://pubmed.ncbi.nlm.nih.gov/28988716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4756474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11679575/
https://www.benchchem.com/product/b15552298?utm_src=pdf-body
https://www.benchchem.com/product/b15552298?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5994659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5994659/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

silencing complex (RISC) for siRNA or RNase H for ASOs to mediate the degradation of the
target messenger RNA (mMRNA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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